Cas no 845823-02-1 (3-chloro-5-fluorobenzenethiol)
3-chloro-5-fluorobenzenethiol structure
Product Name:3-chloro-5-fluorobenzenethiol
CAS No:845823-02-1
MF:C6H4ClFS
MW:162.612362861633
MDL:MFCD06201798
CID:2625864
PubChem ID:2757605
Update Time:2025-04-21
3-chloro-5-fluorobenzenethiol Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-5-fluorobenzenethiol
- 3-CHLORO-5-FLUOROTHIOPHENOL
- 845823-02-1
- SCHEMBL13836490
- 3-chloro-5-fluorobenzene-1-thiol
- AKOS006343079
- FS-5517
- VIB82302
- EN300-673775
- DTXSID80373966
- 3-chloro-5-fluorobenzenethiol
-
- MDL： MFCD06201798
- Inchi： 1S/C6H4ClFS/c7-4-1-5(8)3-6(9)2-4/h1-3,9H
- InChI Key： DTSLZRFPVMQLER-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(=C1)S)F
Computed Properties
- Exact Mass: 161.9706272g/mol
- Monoisotopic Mass: 161.9706272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 1Ų
Experimental Properties
- Boiling Point: 63°C/8.1mm
3-chloro-5-fluorobenzenethiol Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
3-chloro-5-fluorobenzenethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 023127-5g |
3-Chloro-5-fluorothiophenol |
845823-02-1 | 97% | 5g |
￡413.00 | 2022-03-01 | |
| Fluorochem | 023127-25g |
3-Chloro-5-fluorothiophenol |
845823-02-1 | 97% | 25g |
￡1286.00 | 2022-03-01 | |
| Fluorochem | 023127-1g |
3-Chloro-5-fluorothiophenol |
845823-02-1 | 97% | 1g |
￡140.00 | 2022-03-01 | |
| abcr | AB166947-1 g |
3-Chloro-5-fluorothiophenol, 95%; . |
845823-02-1 | 95% | 1 g |
€252.10 | 2023-07-20 | |
| abcr | AB166947-5 g |
3-Chloro-5-fluorothiophenol, 95%; . |
845823-02-1 | 95% | 5 g |
€731.30 | 2023-07-20 | |
| abcr | AB166947-10 g |
3-Chloro-5-fluorothiophenol, 95%; . |
845823-02-1 | 95% | 10 g |
€1,239.70 | 2023-07-20 | |
| eNovation Chemicals LLC | Y1251848-250mg |
3-CHLORO-5-FLUOROTHIOPHENOL |
845823-02-1 | 90% | 250mg |
$215 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1251848-1g |
3-CHLORO-5-FLUOROTHIOPHENOL |
845823-02-1 | 90% | 1g |
$325 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1251848-5g |
3-CHLORO-5-FLUOROTHIOPHENOL |
845823-02-1 | 90% | 5g |
$795 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1251848-25g |
3-CHLORO-5-FLUOROTHIOPHENOL |
845823-02-1 | 90% | 25g |
$2245 | 2024-06-06 |
3-chloro-5-fluorobenzenethiol Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
845823-02-1 (3-chloro-5-fluorobenzenethiol) Related Products
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- 175277-99-3(2-chloro-4-fluorobenzene-1-thiol)
- 61150-60-5(Benzenethiol, 4-chloro-3-fluoro-, sodium salt (1:1))
- 1208076-47-4(5-Chloro-2-fluorobenzene-1-thiol)
- 1160573-86-3(3,5-Dichloro-4-fluorobenzenethiol)
- 1121585-29-2(3-chloro-2-fluorobenzene-1-thiol)
- 38366-83-5(2,6-dichloro-4-fluorobenzene-1-thiol)
- 73129-12-1(4-Chloro-2-fluorobenzenethiol)
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